Cas no 917910-85-1 (2-Methyl-4-oxo-4-propoxybutanoate)

• Product Name: 2-Methyl-4-oxo-4-propoxybutanoate
• CAS No: 917910-85-1
• MF: C₈H₁₃O₄
• MW: 173.186423063278
• CID: 782271
• Update Time: 2023-08-03

2-Methyl-4-oxo-4-propoxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-methyl-, 4-propyl ester
• 2-methyl-4-oxo-4-propoxybutanoate
• 2-Methyl-4-oxo-4-propoxybutanoate

• Inchi： 1S/C8H14O4/c1-3-4-12-7(9)5-6(2)8(10)11/h6H,3-5H2,1-2H3,(H,10,11)/p-1
• InChI Key： LVHMGUUYDATGPK-UHFFFAOYSA-M
• SMILES： O(CCC)C(CC(C(=O)[O-])C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Topological Polar Surface Area: 66.4